Cas no 1286709-84-9 (2-(4-fluorophenyl)sulfanyl-1-{4-(1H-pyrazol-1-yl)methylpiperidin-1-yl}ethan-1-one)

• Product Name: 2-(4-fluorophenyl)sulfanyl-1-{4-(1H-pyrazol-1-yl)methylpiperidin-1-yl}ethan-1-one
• CAS No: 1286709-84-9
• MF: C₁₇H₂₀FN₃OS
• MW: 333.423605918884
• CID: 6277710
• PubChem ID: 52906667
• Update Time: 2025-05-30

2-(4-fluorophenyl)sulfanyl-1-{4-(1H-pyrazol-1-yl)methylpiperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)sulfanyl-1-{4-(1H-pyrazol-1-yl)methylpiperidin-1-yl}ethan-1-one
• 2-[(4-fluorophenyl)sulfanyl]-1-{4-[(1H-pyrazol-1-yl)methyl]piperidin-1-yl}ethan-1-one
• 2-(4-fluorophenyl)sulfanyl-1-[4-(pyrazol-1-ylmethyl)piperidin-1-yl]ethanone
• F5823-0110
• 1286709-84-9
• SR-01000925005
• SR-01000925005-1
• 1-(4-((1H-pyrazol-1-yl)methyl)piperidin-1-yl)-2-((4-fluorophenyl)thio)ethanone
• AKOS024519655
• VU0521467-1

• Inchi： 1S/C17H20FN3OS/c18-15-2-4-16(5-3-15)23-13-17(22)20-10-6-14(7-11-20)12-21-9-1-8-19-21/h1-5,8-9,14H,6-7,10-13H2
• InChI Key： QRBQBFPRBVMSSX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CC(N1CCC(CN2C=CC=N2)CC1)=O

Computed Properties

• Exact Mass: 333.13111161g/mol
• Monoisotopic Mass: 333.13111161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.4Ų

Additional information on 2-(4-fluorophenyl)sulfanyl-1-{4-(1H-pyrazol-1-yl)methylpiperidin-1-yl}ethan-1-one

Introduction to 2-(4-fluorophenyl)sulfanyl-1-{4-(1H-pyrazol-1-yl)methylpiperidin-1-yl}ethan-1-one (CAS No. 1286709-84-9)

2-(4-fluorophenyl)sulfanyl-1-{4-(1H-pyrazol-1-yl)methylpiperidin-1-yl}ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by its Chemical Abstracts Service (CAS) number 1286709-84-9, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of 2-(4-fluorophenyl)sulfanyl-1-{4-(1H-pyrazol-1-yl)methylpiperidin-1-yl}ethan-1-one is characterized by a combination of aromatic rings, heterocyclic moieties, and functional groups that contribute to its diverse chemical properties. The presence of a 4-fluorophenyl group introduces a fluorine atom into the aromatic ring, which can enhance the metabolic stability and binding affinity of the molecule. Additionally, the sulfanyl group and the piperidine ring provide further opportunities for interactions with biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy. The pyrazole moiety, a five-membered heterocyclic ring containing two nitrogen atoms, is known for its ability to modulate various biological pathways. In particular, pyrazole derivatives have been extensively studied for their potential in treating inflammatory diseases, infectious disorders, and neurological conditions.

One of the most compelling aspects of 2-(4-fluorophenyl)sulfanyl-1-{4-(1H-pyrazol-1-yl)methylpiperidin-1-yl}ethan-1-one is its potential as a scaffold for developing novel therapeutic agents. The combination of the fluorophenyl, sulfanyl, and pyrazolomethylpiperidine groups creates a multifaceted structure that can interact with multiple targets simultaneously. This polypharmacological approach has been increasingly recognized as a powerful strategy in modern drug design, as it can lead to synergistic effects and reduced side effects.

In vitro studies have demonstrated that this compound exhibits notable activity against various biological targets. For instance, preliminary experiments suggest that it may inhibit the activity of certain kinases, which are key enzymes involved in cell signaling pathways. The ability to modulate kinase activity is particularly relevant in the treatment of cancers and inflammatory diseases. Furthermore, the presence of the fluorine atom has been shown to enhance the binding affinity of small molecules to their targets, potentially leading to more effective therapeutic outcomes.

The synthesis of 2-(4-fluorophenyl)sulfanyl-1-{4-(1H-pyrazol-1-yl)methylpiperidin-1-yl}ethan-1-one presents both challenges and opportunities for chemists. The multi-step synthesis involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently. These methods not only improve the synthetic route but also allow for modifications that can fine-tune the biological activity of the compound.

As research continues to evolve, the potential applications of 2-(4-fluorophenyl)sulfanyl-1-{4-(1H-pyrazol-1-yl)methylpiperidin-1-yl}ethan-1-one are likely to expand. The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for identifying novel compounds with desired properties. By leveraging these technologies, researchers can accelerate the process of identifying promising candidates for further development.

The safety and efficacy of any pharmaceutical compound must be thoroughly evaluated before it can be considered for clinical use. Preclinical studies involving cell cultures and animal models are essential steps in assessing the potential benefits and risks associated with this molecule. These studies provide critical insights into its pharmacological profile, including its mechanism of action, toxicity profile, and potential side effects.

The future prospects for 2-(4-fluorophenyl)sulfanyl-1-{4-(1H-pyrazol-1-ylmethylpiperidin}-1-y)ethan-l-one are bright, given its unique structural features and promising biological activities. As more data becomes available from ongoing research initiatives, it is expected that this compound will play an increasingly important role in the development of new treatments for various diseases. The collaborative efforts of chemists, biologists, and clinicians will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.